2-Chloro-5-(2-N,N-dimethylsulfamoylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H14ClNO4S/c1-17(2)22(20,21)14-6-4-3-5-11(14)10-7-8-13(16)12(9-10)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: YXNSZEHZESOGGK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H14ClNO4S
• Molecular Weight: 339.8 g/mol

Description

2-Chloro-5-(2-N,N-dimethylsulfamoylphenyl)benzoic acid (also known as 2-C-5-DMSB) is a synthetic organic compound belonging to the class of benzoic acid derivatives. It is a white solid with a molecular weight of 248.62 g/mol and a melting point of 149-151°C. This compound has a wide range of applications in scientific research, including as a reagent in organic synthesis and as a tool in biochemical and physiological studies.

Mechanism of Action

2-C-5-DMSB has been shown to interact with various proteins and enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It is thought to act as an inhibitor of these enzymes, which can affect the metabolism of the compounds they are involved in.
Biochemical and Physiological Effects
2-C-5-DMSB has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, as well as to have anti-tumor and anti-cancer effects. It has also been shown to have anti-microbial and anti-fungal properties. In addition, it has been shown to have an effect on the immune system, as well as to have a protective effect against oxidative damage.

Advantages and Limitations for Lab Experiments

2-C-5-DMSB has several advantages for use in laboratory experiments, including its wide range of applications in scientific research, its stability, and its low toxicity. However, it also has some limitations, such as its relatively high cost and its potential to interact with proteins and enzymes, which can affect the metabolism of drugs and other compounds.

Future Directions

There are a number of potential future directions for research into 2-C-5-DMSB. These include further investigations into its biochemical and physiological effects, such as its effects on the immune system and its potential to reduce inflammation and oxidative stress. In addition, further research into its potential applications in organic synthesis and its interactions with proteins and enzymes could lead to new and improved methods for synthesizing compounds and understanding biochemical and physiological processes. Finally, further research into its potential therapeutic applications, such as its anti-tumor and anti-cancer effects, could lead to new treatments for a variety of diseases.

Synthesis Methods

2-C-5-DMSB can be synthesized by a variety of methods. The most common method involves the reaction of 2-chlorobenzoic acid with 2-N,N-dimethylsulfamoylphenyl bromide in the presence of a base such as sodium hydroxide. The reaction is typically conducted in an organic solvent such as dichloromethane or toluene, and the product is isolated by filtration.

Scientific Research Applications

2-C-5-DMSB has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis for the preparation of various compounds, such as 2-chloro-5-nitrophenyl benzoates and 2-chloro-5-methylphenyl benzoates. It has also been used as a tool in biochemical and physiological studies, as it has been shown to interact with various proteins and enzymes.